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Introduction
Accurate quantification of lipids in plasma is crucial for understanding metabolic diseases,

biomarker discovery, and monitoring therapeutic interventions. Triglycerides (TGs) are a key

class of lipids, and their levels are of significant clinical interest. This application note details a

robust protocol for the extraction of lipids from plasma for quantitative analysis, employing a

deuterated triglyceride internal standard (TG-d5) to ensure high accuracy and precision. The

use of a stable isotope-labeled internal standard is essential for correcting for lipid losses

during sample preparation and for mitigating matrix effects during mass spectrometry analysis.

[1][2] This protocol is based on the widely used Folch method, which provides efficient

extraction of a broad range of lipids.[2][3]

Quantitative Data Summary
The use of a deuterated internal standard, such as TG-d5, in conjunction with liquid

chromatography-mass spectrometry (LC-MS) allows for highly accurate and precise
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quantification of triglycerides in plasma. Below is a summary of typical performance data for

such methods.

Parameter Typical Value Description

Linearity (R²) for TG > 0.999

The response is linear over a

wide concentration range,

demonstrating the method's

ability to accurately quantify

both low and high abundance

TGs.[4]

Precision (CV) < 15%

The coefficient of variation is

consistently low, indicating

high reproducibility of the

extraction and analysis. For

targeted TG analysis, CVs can

be even lower, in the range of

0.90% to 1.35% at medically

relevant concentrations.[4][5]

Recovery > 90%

The extraction efficiency for

triglycerides is high, ensuring

that the majority of the analyte

is recovered from the plasma

matrix.

Lower Limit of Quantification

(LLOQ)
Analyte Dependent

The LLLOQ is determined for

each specific triglyceride

species and is typically in the

low ng/mL range, allowing for

the quantification of less

abundant TGs.

Experimental Protocol
This protocol details the steps for lipid extraction from human plasma using a modified Folch

method with a TG-d5 internal standard.
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Materials and Reagents:

Human plasma (thawed on ice)

Triglyceride-d5 (TG-d5) internal standard solution (e.g., in chloroform/methanol)

Chloroform (HPLC grade)

Methanol (HPLC grade)

0.9% NaCl solution (or 0.88% KCl)

Glass centrifuge tubes with PTFE-lined caps

Pipettes and tips

Vortex mixer

Centrifuge (capable of 2,000 x g and 4°C)

Nitrogen evaporator

Procedure:

Sample Preparation:

Thaw frozen plasma samples on ice to prevent lipid degradation.[2]

To a clean glass centrifuge tube, add a known amount of the TG-d5 internal standard

solution. The amount should be optimized to be within the linear range of the analytical

method.

Lipid Extraction:

Add 100 µL of the thawed plasma sample to the tube containing the internal standard.

Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the tube.
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Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and to precipitate

proteins.[2]

Incubate the mixture at room temperature for 30 minutes.

Phase Separation:

Add 400 µL of 0.9% NaCl solution to the tube to induce phase separation.

Vortex the mixture for 30 seconds.

Centrifuge the sample at 2,000 x g for 10 minutes at 4°C. This will result in two distinct

phases: an upper aqueous phase and a lower organic phase containing the lipids. A

protein disk may be visible at the interface.[2][6]

Lipid Collection:

Carefully collect the lower organic phase using a glass Pasteur pipette, avoiding the

protein disk and the upper aqueous phase.

Transfer the organic phase to a new clean glass tube.

Drying and Reconstitution:

Evaporate the solvent from the collected organic phase to dryness under a gentle stream

of nitrogen gas.

Reconstitute the dried lipid extract in a solvent suitable for the subsequent LC-MS analysis

(e.g., 100 µL of isopropanol or methanol/chloroform 1:1 v/v).

Analysis:

The reconstituted lipid extract is now ready for injection into an LC-MS system for

quantitative analysis of triglycerides.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Quantitative Lipid Extraction from
Plasma using a Triglyceride-d5 Internal Standard]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15622410/docs#application-note-
quantitative-lipid-extraction-from-plasma-using-a-triglyceride-d5-internal-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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